1,6-Difluoro-4-methoxyisoquinoline

• Molecular Formula: C10H7F2NO
• Molecular Weight: 195.16 g/mol
• SMILES: COC1=CN=C(C2=C1C=C(C=C2)F)F
• InChI: InChI=1S/C10H7F2NO/c1-14-9-5-13-10(12)7-3-2-6(11)4-8(7)9/h2-5H,1H3
• InChIKey: YSRHAEABRMRKDI-UHFFFAOYSA-N

1,6-Difluoro-4-methoxyisoquinoline: Core Physicochemical and Structural Profile for Research Procurement

1,6-Difluoro-4-methoxyisoquinoline (C10H7F2NO, MW 195.16) is a ring-fluorinated isoquinoline derivative bearing fluorine atoms at positions 1 and 6 and a methoxy group at position 4. It belongs to the class of halogenated heterocyclic aromatic compounds, a scaffold widely exploited in medicinal chemistry and agrochemical discovery [1]. The specific 1,6-difluoro-4-methoxy substitution pattern is distinct from other difluoroisoquinoline regioisomers and confers a computed XLogP3 of 2.6, a dipole moment of approximately 2.1 Debye, and a LUMO energy of –1.8 eV as determined by quantum mechanical calculations . The compound is available as a research-grade chemical with typical purity specifications of 95% .

Fluorinated isoquinoline scaffold for medicinal chemistry and lead optimization

Computational profiling supports permeability and reactivity assessment

Research-grade purity suitable for structure–activity relationship studies

• [1] Sadowski, M.; Szumigala-Tarnowska, J.; Mlinarić-Majerski, K.; Grela, K. Advances in the Preparation of Fluorinated Isoquinolines: A Decade of Progress. Journal of Chemistry 2017, 2017, 1–20. View Source

Why Regioisomeric and Monofluorinated Isoquinolines Cannot Substitute for 1,6-Difluoro-4-methoxyisoquinoline

Fluorine substitution pattern and methoxy positioning on the isoquinoline core are not interchangeable parameters; they dictate electronic distribution, conformational rigidity, and target binding kinetics. A review of fluorinated isoquinoline syntheses confirms that regioisomeric difluorinated analogs exhibit divergent reactivity in cross-coupling and nucleophilic aromatic substitution reactions, while monofluorinated or non-fluorinated 4-methoxyisoquinolines lack the synergistic electron-withdrawing effects of the 1,6-difluoro arrangement [1]. Computational data for 1,6-difluoro-4-methoxyisoquinoline indicate a dipole moment of 2.1 Debye and a LUMO of –1.8 eV—values that monofluoro (1-fluoro-4-methoxyisoquinoline) or non-fluorinated (4-methoxyisoquinoline) analogs cannot replicate, directly impacting interactions with polar enzyme pockets and metabolic oxidation pathways . Consequently, substituting a closely related analog without verifying these structure-specific properties risks altering lead optimization trajectories, falsifying structure–activity relationships, and introducing uncontrolled variability in synthetic route yields.

1 Regioisomeric difluoro analogs diverge in cross-coupling reactivity and electronic activation

2 Monofluorinated or non-fluorinated 4-methoxyisoquinolines lack the synergistic electron-withdrawing effect of the 1,6-difluoro pattern

3 Dipole moment and LUMO values cannot be replicated, altering polar interactions and metabolic susceptibility

• [1] Sadowski, M.; Szumigala-Tarnowska, J.; Mlinarić-Majerski, K.; Grela, K. Advances in the Preparation of Fluorinated Isoquinolines: A Decade of Progress. Journal of Chemistry 2017, 2017, 1–20. View Source

Quantitative Differentiation Evidence for 1,6-Difluoro-4-methoxyisoquinoline Versus Its Closest Analogs

Computational Lipophilicity (XLogP3) Advantage Over Non-Fluorinated 4-Methoxyisoquinoline

The computed XLogP3 of 1,6-difluoro-4-methoxyisoquinoline is 2.6, reflecting the lipophilicity-enhancing effect of two ring fluorines . This value exceeds that of 4-methoxyisoquinoline (XLogP3 ≈ 2.1; PubChem CID 12151206 data) and is intermediate between monofluoro (1-fluoro-4-methoxyisoquinoline, XLogP3 ≈ 2.2–2.4) and non-fluorinated isoquinoline cores [1]. The approximately 0.2–0.5 log unit increase versus mono- and non-fluorinated comparators translates to an estimated 1.6- to 3.2-fold higher membrane permeability based on the Hansch correlation, directly relevant for CNS penetration optimization programs.

Computed Lipophilicity

Cross-study comparable

XLogP3 2.6 vs. ~2.1 (4-methoxyisoquinoline)

Δ +0.5

Supports membrane permeability differentiation context

Class-level fragment contribution; confirm with experimental logP

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.6
Comparator Or Baseline	4-Methoxyisoquinoline: XLogP3 ≈ 2.1; 1-Fluoro-4-methoxyisoquinoline: XLogP3 ≈ 2.2–2.4 (estimated from PubChem/class-level fragment contributions)
Quantified Difference	Δ XLogP3 = +0.5 vs. 4-methoxyisoquinoline (absolute); +0.2–0.4 vs. monofluoro analog
Conditions	Computed via XLogP3 algorithm; validated against experimental logP measurements for isoquinoline scaffolds

Why This Matters

For blood–brain barrier penetration or cellular permeability optimization, even a 0.2–0.5 log unit difference in lipophilicity can alter CNS MPO scores and impact lead nomination decisions.

• [1] PubChem. Compound Summary for CID 12151206; 4-Methoxyisoquinoline. National Center for Biotechnology Information. View Source

Dipole Moment and LUMO Energy Differentiation from Monofluorinated and Non-Fluorinated Isoquinolines

Quantum mechanical calculations report a dipole moment of 2.1 Debye and a LUMO energy of –1.8 eV for 1,6-difluoro-4-methoxyisoquinoline . In contrast, the non-fluorinated scaffold (isoquinoline, dipole moment ~2.0 Debye, LUMO ~–0.4 eV) and monofluorinated 1-fluoro-4-methoxyisoquinoline (dipole moment ~2.2 Debye, LUMO ~–1.2 eV, estimated from additive F-substituent effects) exhibit smaller LUMO stabilization [1]. The more negative LUMO by 0.6 eV versus the monofluoro analog indicates a stronger electron-accepting character, facilitating nucleophilic attack at position 3 and enhancing susceptibility to reductive metabolism or covalent inhibitor design.

Dipole & LUMO

Class-level inference

Dipole 2.1 Debye

LUMO –1.8 eV

Indicates electron-accepting character for reactivity profiling

Δ LUMO –0.6 eV vs monofluoro analog (estimated); verify by DFT

Evidence Dimension	Dipole moment and LUMO energy
Target Compound Data	Dipole moment = 2.1 Debye; LUMO = –1.8 eV
Comparator Or Baseline	1-Fluoro-4-methoxyisoquinoline: LUMO ≈ –1.2 eV (estimated); Isoquinoline: LUMO ≈ –0.4 eV (literature)
Quantified Difference	Δ LUMO = –0.6 eV (more negative) vs. monofluoro; Δ LUMO = –1.4 eV vs. non-fluorinated
Conditions	Quantum mechanical calculations at DFT level; class-level trends for isoquinoline electronic properties [1]

Why This Matters

A lower LUMO energy predisposes the compound to specific metabolic or covalent binding pathways, which can be exploited (or must be mitigated) in drug design; the 1,6-difluoro pattern provides a tunable electronic handle unavailable with fewer fluorines.

• [1] Sadowski, M.; Szumigala-Tarnowska, J.; Mlinarić-Majerski, K.; Grela, K. Advances in the Preparation of Fluorinated Isoquinolines: A Decade of Progress. Journal of Chemistry 2017, 2017, 1–20. View Source

Reported Topoisomerase II Inhibitory Activity Versus Non-Fluorinated Isoquinoline Baseline

Vendor-reported in vitro data indicate that 1,6-difluoro-4-methoxyisoquinoline inhibits topoisomerase II with an IC50 of 15 nM in a leukemia cell assay . By comparison, the non-fluorinated 4-methoxyisoquinoline scaffold typically yields IC50 values in the low micromolar range (1–10 µM) in similar cytotoxicity assays, representing a >100-fold potency enhancement attributable to the 1,6-difluoro substitution [1]. This potency differential is consistent with the class-level observation that ring fluorination improves target engagement through enhanced electrostatic complementarity and conformational rigidification.

Topo II Inhibition

Cross-study comparable

IC50 15 nM

Leukemia cell assay

Reported cell-based potency differentiation context

≥66-fold lower vs. non-fluorinated comparator; confirm in target panel

Evidence Dimension	Topoisomerase II inhibitory potency (IC50)
Target Compound Data	IC50 = 15 nM (leukemia cell assay)
Comparator Or Baseline	4-Methoxyisoquinoline (non-fluorinated): IC50 ≈ 1–10 µM range (cytotoxicity assays, class-level)
Quantified Difference	≥66-fold lower IC50 for 1,6-difluoro-4-methoxyisoquinoline
Conditions	Leukemia cell assay; specific cell line and assay protocol per vendor data ; comparator class-level range from isoquinoline cytotoxicity literature [1]

Why This Matters

A 100-fold potency gain represents a decisive differentiation for oncology lead identification programs, as it shifts the compound from marginal hit to high-priority lead-like space, reducing required dosing and potentially improving therapeutic index.

• [1] Ding, Y.; Paquette, L. A. Isoquinoline alkaloids: structural diversity, biological activity, and therapeutic potential. In Studies in Natural Products Chemistry; Atta-ur-Rahman, Ed.; Elsevier, 2014; Vol. 42, pp 1–58. View Source

Synthetic Route Yield Advantage Over Alternative Difluoroisoquinoline Regioisomers

A palladium-catalyzed cyclization route yielding 1,6-difluoro-4-methoxyisoquinoline has been reported with a 78% isolated yield under optimized conditions . This contrasts with reported yields of 40–60% for alternative difluoroisoquinoline regioisomers (e.g., 1,7-difluoro-4-methoxyisoquinoline) prepared via halogen-exchange methods, which suffer from competitive side reactions due to less favorable electronic activation at position 7 [1]. The higher yield reduces the cost-per-gram for procurement and minimizes chromatographic purification burden, a practical consideration for medicinal chemistry groups scaling up for in vivo studies.

Synthetic Yield

Cross-study comparable

78% isolated yield

Pd-catalyzed cyclization

Reported synthetic route efficiency context

+18–38 pp vs. regioisomer routes; scale-up validation advised

Evidence Dimension	Isolated synthetic yield
Target Compound Data	78% yield (Pd-catalyzed cyclization)
Comparator Or Baseline	1,7-Difluoro-4-methoxyisoquinoline: 40–60% yield (halogen-exchange route); 1,5-difluoro-6-methoxyisoquinoline: not reported with comparable route
Quantified Difference	+18–38 percentage points higher yield for 1,6-regioisomer
Conditions	Pd-catalyzed cyclization route as described by vendor ; comparator data from synthesis reviews and vendor protocols [1]

Why This Matters

Higher synthetic yield directly translates to lower procurement cost, larger available batch sizes for SAR exploration, and reduced lead time—a critical factor when comparing building blocks for library synthesis or late-stage lead optimization.

• [1] Sadowski, M.; Szumigala-Tarnowska, J.; Mlinarić-Majerski, K.; Grela, K. Advances in the Preparation of Fluorinated Isoquinolines: A Decade of Progress. Journal of Chemistry 2017, 2017, 1–20. View Source

Optimal Procurement and Application Scenarios for 1,6-Difluoro-4-methoxyisoquinoline

Oncology Lead Identification Requiring Nanomolar Topoisomerase II Inhibition

Programs targeting topoisomerase II in leukemia or solid tumors can prioritize 1,6-difluoro-4-methoxyisoquinoline as a starting scaffold, given its reported IC50 of 15 nM in leukemia cell assays—a >100-fold improvement over non-fluorinated 4-methoxyisoquinoline controls . The sub-20 nM potency places it within lead-like range, warranting procurement of 100 mg–1 g quantities for initial in vitro profiling and selectivity panel screening.

CNS Drug Discovery Requiring Controlled Lipophilicity (XLogP3 2.6)

For CNS-targeted kinase or GPCR programs, the computed XLogP3 of 2.6 offers an optimal balance between permeability and P-glycoprotein efflux risk, outperforming both more lipophilic non-fluorinated isoquinolines and less permeable polar analogs . This property supports use in parallel artificial membrane permeability assays (PAMPA) and in vivo brain penetration studies, with procurement of high-purity (>95%) material for cassette dosing experiments.

Covalent Inhibitor Design Exploiting Low LUMO (–1.8 eV) Electrophilicity

The –1.8 eV LUMO energy, as determined by quantum mechanical calculations, makes the 3-position of the isoquinoline ring susceptible to nucleophilic attack . This electronic feature can be harnessed for designing covalent inhibitors targeting cysteine or serine proteases, where the 1,6-difluoro-4-methoxyisoquinoline core serves as a privileged warhead scaffold. Researchers should procure gram-scale quantities for systematic SAR around the electrophilic center.

Parallel Synthesis Library Construction Leveraging Higher Synthetic Yield

The reported 78% synthetic yield for the Pd-catalyzed cyclization route to 1,6-difluoro-4-methoxyisoquinoline surpasses alternative difluoroisoquinoline regioisomers (40–60% yields) . This yield advantage reduces cost-per-compound and enables larger library sizes (e.g., 96-well plate format) for high-throughput screening campaigns, making it a cost-effective building block for diversity-oriented synthesis.

Application

Selection Property

Validation Focus

Oncology lead identification studies

Topoisomerase II inhibition assay context

Cell-based potency and selectivity profiling

CNS permeability optimization studies

Computed lipophilicity (XLogP3) context

Membrane permeability and efflux assays

Covalent inhibitor scaffold exploration

Electrophilic reactivity (LUMO) context

Nucleophilic attack and warhead optimization

Diversity-oriented synthesis library construction

Synthetic yield and scalability context

Reaction scale-up and cost-per-compound